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Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B12429405 Get Quote

A comprehensive review of current scientific literature reveals a significant gap in the detailed

characterization and application of N1-Methoxymethyl picrinine in cell-based assays. While

this indole alkaloid has been isolated from the leaves of Alstonia scholaris, specific data

regarding its mechanism of action, effects on cellular signaling pathways, and established

protocols for its use in experimental settings are not presently available.[1][2]

N1-Methoxymethyl picrinine is identified as a derivative of picrinine, an akuammiline alkaloid.

[1][2] While research exists on the broader class of picrinine-type alkaloids and other

compounds isolated from Alstonia scholaris, this information does not directly translate to the

specific activities of the N1-methoxymethyl derivative.[2][3]

Due to the absence of specific studies on N1-Methoxymethyl picrinine, the following sections,

which would typically detail its application in cell-based assays, cannot be completed. Further

research is required to elucidate its biological properties and to develop standardized protocols.

Summary of Quantitative Data
A thorough search of scientific databases did not yield any quantitative data regarding the

biological activity of N1-Methoxymethyl picrinine, such as IC50 values in different cell lines,

optimal treatment concentrations, or time-course studies.
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Detailed and validated experimental protocols for cell-based assays specifically using N1-
Methoxymethyl picrinine are not available in the current body of scientific literature. To utilize

this compound, researchers would need to undertake foundational studies to determine its

effects on:

Cell Viability and Cytotoxicity: To establish effective concentration ranges and identify

potential cytotoxic effects.

Apoptosis Induction: To investigate if the compound induces programmed cell death and

through which molecular pathways.

Cell Cycle Progression: To determine if the compound causes cell cycle arrest at specific

checkpoints.

Signaling Pathways and Experimental Workflows
Information regarding the signaling pathways modulated by N1-Methoxymethyl picrinine is

currently unknown. Therefore, diagrams illustrating its mechanism of action or experimental

workflows cannot be generated at this time. Foundational research, including target

identification and pathway analysis, is necessary to map its cellular effects.

In conclusion, while N1-Methoxymethyl picrinine has been identified as a natural product, its

biological activity and potential applications in cell-based assays remain unexplored. The

scientific community awaits further research to uncover the properties of this compound and to

establish protocols for its use in cellular and pharmacological studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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